Cas no 1256781-71-1 (5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester)

• Product Name: 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester
• CAS No: 1256781-71-1
• MF: C₁₂H₁₆BIO₃
• MW: 345.969116210938
• CID: 1218237
• PubChem ID: 50917833
• Update Time: 2025-06-12

5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 1256781-71-1
• MB15665
• 5-HYDROXY-2-IODOPHENYLBORONIC ACID PINACOL ESTER
• 4-IODO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENO
• starbld0018769
• 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester

• Inchi： 1S/C12H16BIO3/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7,15H,1-4H3
• InChI Key： QLZQKMXNNCBLSI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)O

Computed Properties

• Exact Mass: 346.02372g/mol
• Monoisotopic Mass: 346.02372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester

Comprehensive Introduction to 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester (CAS No. 1256781-71-1)

5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester (CAS No. 1256781-71-1) is a high-value boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring both hydroxy and iodo functional groups, enables versatile applications in bioconjugation and catalysis.

In recent years, the demand for 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester has surged due to its role in developing targeted therapies and precision medicine. Researchers are particularly interested in its potential for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in cancer treatment. The compound’s iodo moiety facilitates further functionalization, making it a key building block for radiopharmaceuticals and PET imaging probes.

From an industrial perspective, CAS No. 1256781-71-1 is valued for its stability under ambient conditions, unlike other boronic acids prone to protodeboronation. The pinacol ester group enhances its shelf life and solubility in organic solvents, streamlining its use in high-throughput screening and combinatorial chemistry. These attributes align with the growing trend toward green chemistry, as the compound minimizes waste in multi-step syntheses.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify the purity of 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester. Suppliers often provide certificates of analysis (CoA) to meet stringent GMP standards, catering to the pharmaceutical industry’s need for traceability. This emphasis on quality control addresses frequent user queries about batch-to-batch consistency and impurity profiles.

Beyond therapeutics, this compound finds niche applications in OLED materials and organic electronics, where its electron-deficient aromatic ring contributes to charge transport properties. Startups in the renewable energy sector are also exploring its derivatives for perovskite solar cells, capitalizing on its tunable optoelectronic characteristics.

For researchers sourcing CAS No. 1256781-71-1, storage recommendations typically include argon-filled containers at –20°C to prevent degradation. Such practical insights are frequently searched alongside synthetic protocols and alternative reagents, reflecting the compound’s specialized nature. Collaborative platforms like PubChem and Reaxys offer supplementary data on its molecular properties and reaction databases.

In summary, 5-Hydroxy-2-iodophenylboronic Acid Pinacol Ester exemplifies the convergence of chemical innovation and industrial applicability. Its adaptability across life sciences and advanced materials ensures sustained relevance, while rigorous quality assurance practices address end-user concerns. As AI-driven drug design accelerates, this compound’s role in fragment-based screening and medicinal chemistry is poised to expand further.